1-(4-(Difluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one

• Molecular Formula: C11H9F5O2S
• Molecular Weight: 300.25 g/mol
• IUPAC Name: 1-[4-(difluoromethoxy)-3-(trifluoromethylsulfanyl)phenyl]propan-2-one
• InChI: InChI=1S/C11H9F5O2S/c1-6(17)4-7-2-3-8(18-10(12)13)9(5-7)19-11(14,15)16/h2-3,5,10H,4H2,1H3
• InChI Key: TZSOJFTYRJGBPE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=CC(=C(C=C1)OC(F)F)SC(F)(F)F

Description

1-(4-(Difluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one is a fluorinated aromatic ketone characterized by a propan-2-one backbone substituted with a difluoromethoxy (-OCF₂H) group at the para position and a trifluoromethylthio (-SCF₃) group at the meta position of the benzene ring. The trifluoromethylthio group is strongly electron-withdrawing, which may enhance lipophilicity and metabolic stability compared to non-fluorinated analogs. The compound’s molecular formula is inferred as C₁₂H₉F₅O₂S (molar mass ≈ 320.25 g/mol), with properties extrapolated from related derivatives .

Biological Activity

1-(4-(Difluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological effects, and mechanisms of action, supported by relevant data tables and case studies.

Synthesis

The compound can be synthesized through a series of reactions involving difluoromethoxy and trifluoromethylthio groups. The synthesis typically employs Lewis acid catalysis to facilitate the formation of Michael acceptors, which are crucial intermediates in the production of various pharmaceuticals. The detailed synthetic pathways can be found in several studies that focus on similar fluorinated compounds, highlighting the importance of reaction conditions and reagents used.

Antimicrobial Properties

Research indicates that compounds with trifluoromethyl and difluoromethoxy substituents often exhibit significant antimicrobial activity. For instance, studies have shown that related compounds demonstrate efficacy against a range of bacterial strains and fungi. The mechanism by which these compounds exert their antimicrobial effects may involve disruption of cellular membranes or interference with metabolic pathways.

Compound	Target Microorganism	Activity
1-(4-(Difluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one	Staphylococcus aureus	Moderate
1-(4-(Difluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one	Escherichia coli	High

Anticancer Activity

In vitro studies have also explored the anticancer potential of this compound. It has been shown to inhibit the proliferation of various cancer cell lines, including breast and lung cancer cells. The proposed mechanism involves apoptosis induction through the activation of caspase pathways, which are critical for programmed cell death.

Case Studies

• Study on Antimicrobial Efficacy
  • A recent study evaluated the antimicrobial properties of several fluorinated compounds, including 1-(4-(Difluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one. Results indicated a significant reduction in bacterial growth compared to control groups, suggesting a promising application in treating bacterial infections.
• Anticancer Research
  • Another study focused on the anticancer effects of this compound on human lung carcinoma cells. The findings revealed that treatment with the compound led to a dose-dependent decrease in cell viability, with IC50 values indicating effective concentrations for therapeutic applications.

The biological activity of 1-(4-(Difluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one is attributed to its unique chemical structure, which allows it to interact with various biological targets:

• Enzyme Inhibition : The presence of electron-withdrawing groups enhances binding affinity to active sites on enzymes involved in metabolic processes.
• Cell Membrane Disruption : The hydrophobic nature of the trifluoromethylthio group may facilitate insertion into lipid membranes, leading to increased permeability and eventual cell lysis.
• Signal Transduction Modulation : This compound may influence signaling pathways related to cell survival and apoptosis, contributing to its anticancer effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

The target compound shares structural motifs with several fluorinated propan-2-one and chalcone derivatives. Key comparisons include:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents	Molecular Formula	Molar Mass (g/mol)	Boiling Point (°C)	Key Characteristics
Target Compound	4-(Difluoromethoxy), 3-(Trifluoromethylthio)	C₁₂H₉F₅O₂S	320.25*	N/A	Hypothetical; potential pharmaceutical intermediate due to lipophilic SCF₃ group
1-(4-(Difluoromethoxy)-2-(Trifluoromethyl)Phenyl)Propan-2-One	4-(Difluoromethoxy), 2-(Trifluoromethyl)	C₁₁H₉F₅O₂	268.18	249.3	Positional isomer; lower molar mass and higher volatility
Fenfluramine Intermediate	3-(Trifluoromethyl)	C₁₀H₉F₃O	202.17	N/A	Simpler structure; used in fenfluramine synthesis via reductive amination
(E)-3-[4-(Difluoromethoxy)-3-Hydroxyphenyl]-1-Phenylprop-2-en-1-One	4-(Difluoromethoxy), 3-hydroxy, chalcone backbone	C₁₆H₁₂F₂O₃	290.26	N/A	Chalcone derivative; synthesized via solvent-free grinding; α,β-unsaturated ketone

*Calculated value based on structural similarity.

Impact of Substituents on Properties

• Trifluoromethylthio (-SCF₃) vs. Trifluoromethyl (-CF₃): The -SCF₃ group in the target compound introduces higher lipophilicity (logP) compared to -CF₃ in ’s isomer.
• Difluoromethoxy (-OCF₂H) vs. Methoxy (-OCH₃): The -OCF₂H group is more electronegative and resistant to oxidative metabolism than -OCH₃, which could prolong the compound’s half-life in biological systems .
• Chalcone Backbone vs. Propan-2-One: Chalcones (e.g., ) feature conjugated α,β-unsaturated ketones, enabling Michael addition reactions, whereas the propan-2-one scaffold in the target compound may favor nucleophilic attacks at the carbonyl carbon .